Cas no 1602471-65-7 (1-(1-cyclobutoxy-2-iodoethyl)-4-methylbenzene)

• Product Name: 1-(1-cyclobutoxy-2-iodoethyl)-4-methylbenzene
• CAS No: 1602471-65-7
• MF: C₁₃H₁₇IO
• MW: 316.177956342697
• CID: 5872291
• PubChem ID: 114773963
• Update Time: 2025-09-28

1-(1-cyclobutoxy-2-iodoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutoxy-2-iodoethyl)-4-methylbenzene
• 1602471-65-7
• EN300-1134052

• Inchi： 1S/C13H17IO/c1-10-5-7-11(8-6-10)13(9-14)15-12-3-2-4-12/h5-8,12-13H,2-4,9H2,1H3
• InChI Key： DWSFXWXCBLUQLD-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(C)=CC=1)OC1CCC1

Computed Properties

• Exact Mass: 316.03241g/mol
• Monoisotopic Mass: 316.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-cyclobutoxy-2-iodoethyl)-4-methylbenzene

1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene: An Overview of CAS No. 1602471-65-7

1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene (CAS No. 1602471-65-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive cyclobutoxy and iodoethyl functional groups, has shown promise in various applications, including as a synthetic intermediate and in the development of novel pharmaceuticals.

The molecular structure of 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene consists of a benzene ring substituted with a methyl group at the para position and a cyclobutoxy-iodoethyl side chain. The cyclobutoxy group imparts unique electronic and steric properties, while the iodo group provides a valuable handle for further chemical modifications. These features make it an attractive candidate for use in the synthesis of complex molecules and drug candidates.

Recent research has highlighted the potential of 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene in the development of new therapeutic agents. For instance, studies have shown that compounds with similar structural motifs exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The iodo group, in particular, can be used to introduce radioisotopes for imaging and therapeutic applications, making this compound a valuable tool in both diagnostic and therapeutic contexts.

In the realm of synthetic chemistry, 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene has been utilized as a key intermediate in the synthesis of more complex molecules. Its reactivity and stability under various reaction conditions make it an ideal starting material for multi-step synthetic routes. Researchers have successfully employed this compound in the preparation of novel ligands for metal complexes, which have applications in catalysis and materials science.

The cyclobutoxy moiety in 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene is particularly noteworthy for its ability to influence the conformational properties of molecules. This feature is crucial in designing ligands that can selectively bind to specific protein targets. Studies have demonstrated that compounds with cyclobutyl groups can exhibit enhanced binding affinities and selectivities compared to their linear counterparts, making them valuable in drug discovery efforts.

In addition to its potential in medicinal chemistry, 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene has also found applications in materials science. The presence of the iodo group allows for facile post-synthetic modifications, enabling the creation of functionalized materials with tailored properties. For example, researchers have used this compound as a building block for the synthesis of polymers with unique optical and electronic characteristics.

The synthesis of 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene typically involves several well-established organic reactions. One common approach involves the reaction of 4-methylbenzyl alcohol with cyclobutanone to form the corresponding cyclobutoxy derivative, followed by iodination to introduce the iodo group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Safety considerations are paramount when handling 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to minimize risks associated with chemical exposure. Proper personal protective equipment (PPE) should be worn at all times, and reactions involving this compound should be conducted under well-ventilated conditions.

In conclusion, 1-(1-Cyclobutoxy-2-Iodoethyl)-4-Methylbenzene (CAS No. 1602471-65-7) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.